Cas no 622354-05-6 (3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide
• CAS No: 622354-05-6
• MF: C₁₅H₉ClINOS
• MW: 413.660533666611
• CID: 6784485
• PubChem ID: 2198496
• Update Time: 2025-08-02

3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• CS-0359824
• 622354-05-6
• 3-Chloro-N-(3-iodophenyl)benzo[b]thiophene-2-carboxamide
• MS-8974
• AKOS002233306
• STK697532
• 3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide

• Inchi： 1S/C15H9ClINOS/c16-13-11-6-1-2-7-12(11)20-14(13)15(19)18-10-5-3-4-9(17)8-10/h1-8H,(H,18,19)
• InChI Key： ASXJMUKQBDXQOI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)NC(C1=C(C2C=CC=CC=2S1)Cl)=O

Computed Properties

• Exact Mass: 412.91381g/mol
• Monoisotopic Mass: 412.91381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 57.3Ų

Additional information on 3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide

Introduction to 3-Chloro-N-(3-Iodophenyl)-1-Benzothiophene-2-Carboxamide (CAS No. 622354-05-6)

3-Chloro-N-(3-Iodophenyl)-1-benzothiophene-2-carboxamide (CAS No. 622354-05-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide consists of a benzothiophene core, a chloro substituent, and an iodinated phenyl group attached to the carboxamide moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of extensive study in various scientific disciplines.

In recent years, there has been a growing interest in the development of small molecules that can modulate specific biological pathways. 3-Chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide has shown promise as a potential lead compound in this regard. Research has indicated that this compound exhibits selective binding to certain receptors and enzymes, which could be harnessed for therapeutic purposes.

One of the key areas where 3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide has demonstrated significant potential is in the treatment of neurodegenerative diseases. Studies have shown that this compound can modulate the activity of specific enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. By targeting these enzymes, 3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide may help to reduce neuroinflammation and protect neuronal cells from damage.

Beyond its therapeutic applications, 3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide is also being explored as a valuable intermediate in the synthesis of more complex pharmaceutical compounds. The presence of the iodine atom makes it an excellent starting point for various coupling reactions, such as Suzuki-Miyaura cross-coupling and Sonogashira coupling. These reactions are crucial in the development of new drugs with improved pharmacological properties.

The synthetic route for preparing 3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide involves several well-established chemical transformations. Typically, the synthesis begins with the formation of the benzothiophene core, followed by the introduction of the chloro and iodine substituents through selective halogenation reactions. The final step involves the coupling of the carboxylic acid derivative with an amine to form the desired carboxamide product.

In terms of its physical and chemical properties, 3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide is a solid at room temperature with a melting point ranging from 150°C to 160°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various experimental settings, including cell culture studies and animal models.

The safety profile of 3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide is an important consideration for its use in research and development. While detailed toxicological data are still being gathered, preliminary studies suggest that this compound exhibits low toxicity at therapeutic concentrations. However, appropriate handling precautions should always be followed to ensure safe use in laboratory settings.

In conclusion, 3-chloro-N-(3-iodophenyl)-1-benzothiophene-2-carboxamide (CAS No. 622354-05-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in various scientific fields.